Cas no 14617-97-1 (Butanoic acid, 3-nitrophenyl ester)
14617-97-1 structure
Product Name:Butanoic acid, 3-nitrophenyl ester
CAS No:14617-97-1
MF:C10H11NO4
MW:209.198642969131
CID:1315821
PubChem ID:551246
Update Time:2025-04-20
Butanoic acid, 3-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-nitrophenyl ester
- (3-nitrophenyl) butanoate
- Butanoic acid m-nitrophenyl ester
- Butanoic acid 3-nitrophenyl ester
- 3-Nitrophenyl butyrate #
- DTXSID50338800
- 14617-97-1
- m-Nitrophenyl butyrate
- SCHEMBL4849025
- RANXQNXWSFGIES-UHFFFAOYSA-N
- Butyric acid, m-nitrophenyl ester
-
- Inchi: 1S/C10H11NO4/c1-2-4-10(12)15-9-6-3-5-8(7-9)11(13)14/h3,5-7H,2,4H2,1H3
- InChI Key: RANXQNXWSFGIES-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C(CCC)=O
Computed Properties
- Exact Mass: 209.06883
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Butanoic acid, 3-nitrophenyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
14617-97-1 (Butanoic acid, 3-nitrophenyl ester) Related Products
- 1956-10-1(4-Nitrophenyl caprylate)
- 28341-53-9(Methyl 4-(p-Nitrophenoxy)butyrate)
- 1956-09-8(4-Nitrophenyl decanoate)
- 14617-86-8(p-Nitrophenyl Stearate)
- 1956-06-5(4-Nitrophenyl propionate)
- 1956-11-2(4-Nitrophenyl laurate)
- 1492-30-4(4-Nitrophenyl palmitate)
- 14617-85-7(4-Nitrophenyl Myristate)
- 2635-84-9(4-Nitrophenyl butyrate)
- 956-75-2(4-Nitrophenyl hexanoate)
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